![molecular formula C20H20FN3O B6073302 1-{[3-(4-fluorophenyl)-5-isoxazolyl]methyl}-4-phenylpiperazine](/img/structure/B6073302.png)
1-{[3-(4-fluorophenyl)-5-isoxazolyl]methyl}-4-phenylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-{[3-(4-fluorophenyl)-5-isoxazolyl]methyl}-4-phenylpiperazine, also known as FISP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FISP is a piperazine derivative that has been synthesized through various methods and has shown promising results in scientific research.
Mechanism of Action
The exact mechanism of action of 1-{[3-(4-fluorophenyl)-5-isoxazolyl]methyl}-4-phenylpiperazine is not fully understood, but it is believed to act as a partial agonist at the serotonin 5-HT1A receptor and as an antagonist at the dopamine D2 receptor. This compound has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of the serotonergic and dopaminergic systems in the brain. This compound has also been shown to increase the levels of BDNF, which is involved in neuroplasticity and cognitive function. In addition, this compound has been shown to have anti-inflammatory effects, which may contribute to its potential as a treatment for various disorders.
Advantages and Limitations for Lab Experiments
1-{[3-(4-fluorophenyl)-5-isoxazolyl]methyl}-4-phenylpiperazine has several advantages for lab experiments, including its high potency and selectivity for the serotonin 5-HT1A receptor. This compound is also relatively easy to synthesize and purify, which makes it a cost-effective compound for research. However, this compound has some limitations for lab experiments, including its limited solubility in water and its potential for non-specific binding to other receptors.
Future Directions
There are several future directions for the research of 1-{[3-(4-fluorophenyl)-5-isoxazolyl]methyl}-4-phenylpiperazine, including its potential as a treatment for various disorders, such as anxiety and depression. This compound may also have potential as a radioligand for imaging studies in the brain, which could lead to a better understanding of the role of the serotonergic and dopaminergic systems in various disorders. In addition, further research is needed to fully understand the mechanism of action of this compound and its potential for non-specific binding to other receptors.
Synthesis Methods
1-{[3-(4-fluorophenyl)-5-isoxazolyl]methyl}-4-phenylpiperazine has been synthesized through various methods, including the reaction of piperazine with 4-fluorobenzaldehyde and 5-hydroxymethylisoxazole in the presence of an acid catalyst. Another method involves the reaction of piperazine with 4-fluorobenzaldehyde and 5-bromo-2-nitrobenzyl alcohol in the presence of a base catalyst. Both methods result in the formation of this compound, which can be purified through various techniques, including column chromatography and recrystallization.
Scientific Research Applications
1-{[3-(4-fluorophenyl)-5-isoxazolyl]methyl}-4-phenylpiperazine has shown promising results in various scientific research applications, including its potential as an anti-inflammatory agent, anxiolytic agent, and antidepressant. This compound has also been studied for its potential as an antipsychotic agent and as a treatment for neuropathic pain. In addition, this compound has been studied for its potential as a radioligand for imaging studies in the brain.
Properties
IUPAC Name |
3-(4-fluorophenyl)-5-[(4-phenylpiperazin-1-yl)methyl]-1,2-oxazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20FN3O/c21-17-8-6-16(7-9-17)20-14-19(25-22-20)15-23-10-12-24(13-11-23)18-4-2-1-3-5-18/h1-9,14H,10-13,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNPCBXNYRDEAMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC(=NO2)C3=CC=C(C=C3)F)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.